Cas no 5323-76-2 (propane-1,1-diyl dibutanoate)

• Product Name: propane-1,1-diyl dibutanoate
• CAS No: 5323-76-2
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• CID: 1584956
• PubChem ID: 220288
• Update Time: 2025-04-21

propane-1,1-diyl dibutanoate Chemical and Physical Properties

Names and Identifiers

• propane-1,1-diyl dibutanoate
• 1-butanoyloxypropyl butanoate
• TY50400000
• SCHEMBL5930621
• 1,1-BIS(BUTANOYLOXY)PROPANE
• 1,1-Propanediol, dibutyrate
• Butyric acid, propylidene diester
• DTXSID10277549
• propanediol dibutyrate
• NIOSH/TY5040000
• NSC-2810
• 5323-76-2
• NSC2810

• Inchi： 1S/C11H20O4/c1-4-7-9(12)14-11(6-3)15-10(13)8-5-2/h11H,4-8H2,1-3H3
• InChI Key： BPGQBXWSUSDSQY-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)C(CC)OC(CCC)=O

Computed Properties

• Exact Mass: 216.1362
• Monoisotopic Mass: 216.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0.994
• Boiling Point: 273.2°C at 760 mmHg
• Flash Point: 125.3°C
• Refractive Index: 1.433
• PSA: 52.6